(1-(2-ethoxyethyl)-1H-pyrazol-4-yl)methanamine

• IUPAC Name: [1-(2-ethoxyethyl)pyrazol-4-yl]methanamine
• InChI: InChI=1S/C8H15N3O/c1-2-12-4-3-11-7-8(5-9)6-10-11/h6-7H,2-5,9H2,1H3
• InChI Key: DQJPPSOIAJGPKS-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C=C(C=N1)CN
• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol

Description

1-(2-Ethoxyethyl)-1H-pyrazol-4-yl)methanamine, also known as EEPMA, is an organic compound used in a variety of scientific research applications. It is an amine derivative of a pyrazole, a five-membered ring with three nitrogen atoms and two carbon atoms. EEPMA has been studied for its potential in a range of applications, from drug development to biochemistry.

Scientific Research Applications

Synthesis Techniques

Several studies have reported on the synthesis of pyrazole derivatives, highlighting different techniques to achieve high yields and regioselective outcomes. For instance, the ambient-temperature synthesis of novel N-pyrazolyl imines demonstrated an efficient condensation reaction method, yielding the compounds in high percentages (Becerra, Cobo, & Castillo, 2021). Another study on Cobalt(II) complexes with N′-substituted pyrazolyl ligands showed the formation of various coordinated complexes, suggesting a pathway for synthesizing metal-organic frameworks or catalytic sites (Choi et al., 2015).

Chemical Modifications and Applications

Research into modifying pyrazole derivatives to enhance their properties or to create new functional materials has been significant. For example, the creation of brominated trihalomethylenones as precursors for various pyrazole derivatives opens up avenues for developing novel materials with specific chemical properties (Martins et al., 2013). Furthermore, the synthesis of compounds with antimicrobial activity indicates the potential pharmaceutical applications of pyrazole derivatives (Kumar et al., 2012).

Advanced Materials and Catalysis

The formation of heterometallic clusters incorporating pyrazole-based ligands demonstrates the role of these compounds in developing advanced materials. Such materials could have applications in magnetic, optical, and electronic devices, showing the versatility of pyrazole derivatives in materials science (Zheng & Hu, 2021).

Pharmaceutical Research

Pyrazole derivatives have been explored for their potential in pharmaceutical applications, including antimicrobial and anticancer agents. The synthesis and evaluation of novel pyrazole compounds for their activity against microbial strains and cancer cells highlight the pharmaceutical relevance of these compounds (Hafez, El-Gazzar, & Al-Hussain, 2016).